Cas no 1193388-42-9 (2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline)

• Product Name: 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline
• CAS No: 1193388-42-9
• CID: 4576692
• Update Time: 2025-05-19

2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline
• 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline

Additional information on 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline

Introduction to 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline (CAS No. 1193388-42-9)

2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This heterocyclic aromatic amine derivative has garnered attention due to its structural features and its implications in drug discovery and development. The compound belongs to a class of molecules that often exhibit pharmacological properties, making it a subject of extensive research in medicinal chemistry.

The molecular framework of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline incorporates a triazole ring fused with an aniline moiety, further substituted with a cyclopropyl group. This unique arrangement contributes to its distinct chemical properties and reactivity. The presence of the triazole ring is particularly noteworthy, as triazoles are well-documented for their role in various therapeutic applications, including antifungal and antiviral agents. The cyclopropyl substituent adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to enhance biological activity. The combination of the triazole and aniline functionalities in 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline positions it as a promising candidate for further exploration in medicinal chemistry. Studies have shown that such hybrid structures can exhibit improved pharmacokinetic profiles and reduced toxicity compared to traditional monopharmacophoric compounds.

The synthesis of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one, facilitating their use in research and development.

One of the most compelling aspects of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline is its potential biological activity. Preliminary studies suggest that this compound may exhibit properties relevant to various therapeutic areas. For instance, the triazole moiety has been associated with antifungal activity, while the aniline group is known for its role in CNS-targeting drugs. The cyclopropyl group may contribute to modulating receptor interactions, thereby enhancing or altering the compound's pharmacological effects.

Research into the biological activity of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline has been ongoing in several academic and industrial laboratories. These studies often involve high-throughput screening (HTS) to identify potential targets and assess binding affinities. The compound's interaction with biological receptors and enzymes is a critical area of investigation, as it can provide insights into its mechanism of action and therapeutic potential.

The structural features of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline also make it an attractive scaffold for structure-based drug design (SBDD). By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how the compound interacts with biological targets at the atomic level. This approach allows for the optimization of lead compounds by making informed modifications based on empirical data.

In addition to its pharmacological potential, 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline may find applications in other areas of chemical biology. For example, it could serve as a tool compound for studying enzyme mechanisms or as a precursor for more complex derivatives with tailored properties. The versatility of heterocyclic compounds like this one underscores their importance in synthetic chemistry and drug discovery.

The synthesis and characterization of 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline have been documented in several scientific publications. These reports provide detailed protocols for its preparation and highlight key analytical techniques used for its characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the structure and purity of the compound.

Future research directions for 2-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-4-methylaniline may include exploring its efficacy in preclinical models and evaluating its safety profile. Preclinical studies are essential for understanding how the compound behaves in vivo and identifying any potential adverse effects before human trials can begin. These studies also provide valuable data for regulatory submissions required by pharmaceutical agencies.

The development of new drugs is a lengthy process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like 2-(3-cyclopropyl-heterocyclic amine derivatives are instrumental in advancing our understanding of disease mechanisms and developing effective treatments.